Cas no 1379995-59-1 (2-(3-Bromophenyl)-3-(3,4-dimethylphenyl)propanoic acid)

• Product Name: 2-(3-Bromophenyl)-3-(3,4-dimethylphenyl)propanoic acid
• CAS No: 1379995-59-1
• MF: C₁₇H₁₇BrO₂
• MW: 333.219684362412
• CID: 2133727
• Update Time: 2023-08-04

2-(3-Bromophenyl)-3-(3,4-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-3-(3,4-dimethylphenyl)propanoic acid
• 2-(3-Bromophenyl)-3-(3,4-dimethylphenyl)propanoic acid

• Inchi： 1S/C17H17BrO2/c1-11-6-7-13(8-12(11)2)9-16(17(19)20)14-4-3-5-15(18)10-14/h3-8,10,16H,9H2,1-2H3,(H,19,20)
• InChI Key： UBQXGIKIOBZZFU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(=O)O)CC1C=CC(C)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 331
• Topological Polar Surface Area: 37.3